Indazol-4-one, 3-(4-hydroxyphenyl)-5,6-dimethyl-2-phenyl-2,5,6,7-tetrahydro-

• Molecular Formula: C21H20N2O2
• Molecular Weight: 332.4 g/mol
• IUPAC Name: 3-(4-hydroxyphenyl)-5,6-dimethyl-2-phenyl-6,7-dihydro-5H-indazol-4-one
• InChI: InChI=1S/C21H20N2O2/c1-13-12-18-19(21(25)14(13)2)20(15-8-10-17(24)11-9-15)23(22-18)16-6-4-3-5-7-16/h3-11,13-14,24H,12H2,1-2H3
• InChI Key: YXCWRLCZWVCEDO-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=NN(C(=C2C(=O)C1C)C3=CC=C(C=C3)O)C4=CC=CC=C4

Description

Indazol-4-one, 3-(4-hydroxyphenyl)-5,6-dimethyl-2-phenyl-2,5,6,7-tetrahydro- (let’s call it Indazol-HO ) is a chemical compound with a complex structure It belongs to the indazole class of heterocyclic compounds

Chemical Formula: CHNO

Molecular Weight: Approximately 316.39 g/mol

Preparation Methods

Synthetic Routes: The synthesis of Indazol-HO involves several steps. One common synthetic route includes the following reactions:

Condensation Reaction: Starting from appropriate precursors, a condensation reaction forms the indazole ring system.

Alkylation and Arylation: The dimethyl and phenyl substituents are introduced using suitable alkylating and arylation agents.

Industrial Production: Indazol-HO is not produced on an industrial scale due to its specialized applications. research laboratories and pharmaceutical companies synthesize it for scientific investigations.

Chemical Reactions Analysis

Indazol-HO can undergo various chemical reactions:

Oxidation: It can be oxidized to form indazol-4-one derivatives.

Reduction: Reduction of the carbonyl group leads to tetrahydroindazol-4-one derivatives.

Substitution: Substitution reactions occur at the phenyl and indazole positions.

Common reagents include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and nucleophiles (e.g., amines).

Major products include derivatives with modified substituents (e.g., methylation, acylation) and variations in the phenyl ring.

Scientific Research Applications

Indazol-HO finds applications in various fields:

Medicinal Chemistry: Researchers explore its potential as a scaffold for drug development. It may exhibit biological activity against specific targets.

Cancer Research: Some derivatives show promising anticancer properties.

Antimicrobial Activity: Related compounds have demonstrated antimicrobial effects.

Mechanism of Action

The exact mechanism of action for Indazol-HO remains an active area of research. It likely interacts with cellular pathways, affecting enzymes, receptors, or signaling cascades.

Comparison with Similar Compounds

Indazol-HO stands out due to its unique combination of substituents. Similar compounds include other indazolones and indazoles, but their specific structures differ.